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Compound of Interest

Compound Name:
N,N-dimethyl-2-

sulfamoylacetamide

Cat. No.: B6202180 Get Quote

N,N-dimethyl-2-sulfamoylacetamide: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, potential

synthetic routes, analytical methodologies, and theoretical biological context of N,N-dimethyl-
2-sulfamoylacetamide. Due to the limited availability of experimental data for this specific

compound, this guide supplements known information with established principles and

experimental data from the broader class of sulfonamides, offering a robust resource for

researchers and drug development professionals.

Chemical Properties of N,N-dimethyl-2-
sulfamoylacetamide
N,N-dimethyl-2-sulfamoylacetamide is a small molecule belonging to the sulfonamide class

of compounds.[1] The presence of the sulfonamide moiety suggests its potential as an

intermediate in the synthesis of biologically active molecules.[1] While comprehensive

experimental data for this compound is not readily available in the public domain, a summary of

its known and predicted properties is presented below.
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Structural and Molecular Data
Property Value Source

Molecular Formula C4H10N2O3S [1][2]

Molecular Weight 166.198 g/mol [1]

IUPAC Name
N,N-dimethyl-2-

sulfamoylacetamide
[1]

CAS Number 1593468-27-9 [1]

SMILES CN(C)C(=O)CS(=O)(=O)N [2]

InChI

1S/C4H10N2O3S/c1-

6(2)4(7)3-10(5,8)9/h3H2,1-

2H3,(H2,5,8,9)

[1][2]

Predicted Physicochemical Properties
The following table summarizes the computationally predicted physicochemical properties of

N,N-dimethyl-2-sulfamoylacetamide. These values are intended to provide an estimate and

should be confirmed through experimental validation.

Property Predicted Value Source

XlogP -1.5 [2]

Monoisotopic Mass 166.04121 Da [2]

Polar Surface Area 81.2 Å²

Rotatable Bond Count 3

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
4

Experimental Protocols
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While specific experimental protocols for the synthesis and analysis of N,N-dimethyl-2-
sulfamoylacetamide are not detailed in published literature, established methodologies for the

synthesis and characterization of sulfonamides can be readily adapted.

General Synthesis of Sulfonamides
The most common method for the synthesis of sulfonamides involves the reaction of a sulfonyl

chloride with an amine.[2][3] For N,N-dimethyl-2-sulfamoylacetamide, a plausible synthetic

route would involve the reaction of 2-(chlorosulfonyl)acetyl chloride with dimethylamine,

followed by amination of the resulting sulfonyl chloride.

A generalized workflow for the synthesis of a sulfonamide is depicted below:

General Sulfonamide Synthesis Workflow

Sulfonyl Chloride
(R-SO2Cl)

+
Amine (R'-NH2)

Reaction in suitable
solvent with base

Aqueous Workup
(e.g., extraction, washing)

Purification
(e.g., recrystallization,

chromatography)

Sulfonamide Product
(R-SO2NHR')

Analytical Workflow for Sulfonamide Characterization

Primary Characterization

Confirmatory Analysis

NMR Spectroscopy
(¹H, ¹³C)

IR Spectroscopy

Mass Spectrometry

Purity Assessment
(e.g., HPLC)

Synthesized
N,N-dimethyl-2-sulfamoylacetamide
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Hypothetical Signaling Pathway Inhibition by a Sulfonamide

Natural Substrate
(e.g., PABA)

Target Enzyme
(e.g., DHPS)

Binds to active site

Biological Product
(e.g., Folic Acid)

Catalyzes reaction

Sulfonamide Inhibitor
(e.g., N,N-dimethyl-2-sulfamoylacetamide)

Competitive Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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